Cas no 156731-35-0 (Carbamic acid,2-cyclohepten-1-yl-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,2-cyclohepten-1-yl-, 1,1-dimethylethyl ester (9CI)
• CAS No: 156731-35-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 107565
• Update Time: 2024-01-24

Carbamic acid,2-cyclohepten-1-yl-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,2-cyclohepten-1-yl-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, 2-cyclohepten-1-yl-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C12H21NO2/c1-12(2,3)15-11(14)13-10-8-6-4-5-7-9-10/h6,8,10H,4-5,7,9H2,1-3H3,(H,13,14)
• InChI Key： GRJWPWUDTHWCQU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCCCC=C1

Computed Properties

• Exact Mass: 211.15733
• Monoisotopic Mass: 211.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• PSA: 38.33